Cas no 1344358-33-3 (4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine)

• Product Name: 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine
• CAS No: 1344358-33-3
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5574045
• Update Time: 2025-06-09

4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-[3-(methoxymethyl)-1-pyrrolidinyl]-
• 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine

• Inchi： 1S/C10H14ClN3O/c1-15-6-8-2-3-14(5-8)10-4-9(11)12-7-13-10/h4,7-8H,2-3,5-6H2,1H3
• InChI Key： VUBMOEUCHSUVGP-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC)C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 356.7±27.0 °C(Predicted)
• pka: 1.93±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine

Comprehensive Overview of 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine (CAS No. 1344358-33-3)

4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine (CAS No. 1344358-33-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles widely utilized in drug discovery and material science. The presence of a chloro substituent at the 4-position and a 3-(methoxymethyl)pyrrolidin-1-yl group at the 6-position enhances its reactivity and potential applications in small-molecule synthesis.

In recent years, the demand for highly functionalized pyrimidine derivatives like 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine has surged, driven by their role as key intermediates in the development of kinase inhibitors and antiviral agents. Researchers are particularly interested in its structure-activity relationship (SAR), which is critical for optimizing bioavailability and target selectivity. The compound's pyrrolidine moiety contributes to its conformational flexibility, a desirable trait in drug design to improve binding affinity.

The synthesis of CAS No. 1344358-33-3 typically involves multistep organic reactions, including nucleophilic aromatic substitution (SNAr) and catalytic hydrogenation. Its methoxymethyl side chain offers opportunities for further derivatization, making it a versatile building block for medicinal chemistry. Recent studies highlight its potential in addressing drug-resistant pathogens, aligning with the global focus on antimicrobial resistance (AMR) solutions.

From an industrial perspective, 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine is valued for its scalable production and compatibility with green chemistry principles. Innovations in continuous-flow synthesis have further enhanced its accessibility, reducing waste and energy consumption. These advancements resonate with the growing emphasis on sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound employs techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. Its physicochemical properties, including logP and aqueous solubility, are meticulously documented to guide formulation strategies. Such data is crucial for researchers exploring its integration into lipid-based delivery systems or prodrug development.

In the context of AI-driven drug discovery, CAS No. 1344358-33-3 has been featured in machine learning models predicting molecular interactions. This aligns with trending searches on computational chemistry tools and in silico screening. The compound's structural complexity makes it an ideal candidate for testing predictive algorithms, bridging gaps between theoretical simulations and experimental validation.

Regulatory compliance for 4-chloro-6-[3-(methoxymethyl)pyrrolidin-1-yl]pyrimidine adheres to REACH and GMP guidelines, ensuring its safe handling in research laboratories. Documentation of its stability under various conditions is available for quality control purposes, addressing common queries about compound storage and shelf life.

Future prospects for this compound include its potential in personalized medicine and combination therapies, topics frequently discussed in biomedical conferences. Its modular design allows for tailored modifications, catering to the rising demand for precision therapeutics. As the scientific community continues to explore novel pyrimidine applications, CAS No. 1344358-33-3 remains a focal point for innovation.